molecular formula C8H10ClNO2S B8425027 2-Pyridyl 3-chloropropyl sulfone

2-Pyridyl 3-chloropropyl sulfone

Cat. No.: B8425027
M. Wt: 219.69 g/mol
InChI Key: VWBBGDCEUOSCNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Pyridyl 3-chloropropyl sulfone is a useful research compound. Its molecular formula is C8H10ClNO2S and its molecular weight is 219.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10ClNO2S

Molecular Weight

219.69 g/mol

IUPAC Name

2-(3-chloropropylsulfonyl)pyridine

InChI

InChI=1S/C8H10ClNO2S/c9-5-3-7-13(11,12)8-4-1-2-6-10-8/h1-2,4,6H,3,5,7H2

InChI Key

VWBBGDCEUOSCNZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)S(=O)(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(3-Chloropropyl)thiopyridine (3.7 g) prepared in Reference Example 3 is dissolved in formic acid (30 ml). 30% Aqueous hydrogen peroxide (6.9 g) is added to the solution and the mixture is stirred at room temperature for 4 hours. After dilution with water, sodium hydrogen sulfite is added to the mixture with ice-cooling to destroy excess formic acid. The mixture is extracted with chloroform and the extract is washed with water, saturated aqueous sodium bicarbonate and saturated aqueous sodium chloride and dried over magnesium sulfate. Chloroform is distilled off and the residue is purified by column chromatography (Kieselgel 60). The column is eluted with chloroform-methanol (50:1) to obtain 2-pyridyl 3-chloropropyl sulfone (4 g) as colorless liquid.
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
6.9 g
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
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reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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